Cas no 1391739-89-1 ((6-chloro-4-(isopropylamino)pyridin-3-yl)methanol)

• Product Name: (6-chloro-4-(isopropylamino)pyridin-3-yl)methanol
• CAS No: 1391739-89-1
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 2111120
• Update Time: 2023-11-19

(6-chloro-4-(isopropylamino)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-chloro-4-(isopropylamino)pyridin-3-yl)methanol
• 3-Pyridinemethanol, 6-chloro-4-[(1-methylethyl)amino]-
• DBDQQUWTCJIGTQ-UHFFFAOYSA-N
• CID 89689798

• Inchi： 1S/C9H13ClN2O/c1-6(2)12-8-3-9(10)11-4-7(8)5-13/h3-4,6,13H,5H2,1-2H3,(H,11,12)
• InChI Key： DBDQQUWTCJIGTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CO)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 45.2

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 372.8±42.0 °C(Predicted)
• pka: 13.22±0.10(Predicted)